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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine
CAS No.: 55095-22-2
Cat. No.: B1224576

Get Quote

Executive Technical Summary

IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine

Common Names: Di-p-tolylmethylamine; 4,4'-Dimethylbenzhydrylamine
CAS Registry Number: 55095-22-2[1][2]

Molecular Formula: C1sH17N

Molecular Weight: 211.31 g/mol

Physical State: Light yellow liquid to low-melting solid.

Solubility: Soluble in CDCIls, DMSO-ds, MeOH; sparingly soluble in water.

Core Application: This compound serves as a critical amine linker in the synthesis of

antihistamines and as a chiral resolving agent intermediate. Its spectroscopic signature is
defined by the symmetry of the two p-tolyl rings, resulting in simplified NMR splitting patterns

compared to asymmetric analogs.
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Synthesis & Impurity Context

Understanding the synthesis is prerequisite to interpreting spectral impurities. The primary
synthetic route involves the reductive amination of 4,4'-dimethylbenzophenone or the Leuckart
reaction.

Common Impurities to Watch:

e 4.4'-Dimethylbenzophenone: Residual starting material (Signal: ~7.7 ppm in tH NMR, C=0
stretch in IR).

o Bis(4-methylphenyl)methanol: Reduction byproduct (Signal: Methine proton shifts upfield to
~5.8 ppm).
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Figure 1: Primary synthesis pathway and potential spectroscopic impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the molecule simplifies the aromatic region. The two p-tolyl groups are
chemically equivalent, creating a distinct AA'BB' coupling system (often appearing as doublets)
for the aromatic protons.

3.1 'H NMR Data (400 MHz, CDCls)
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to CH) by methine
Ar-H (Ortho Shielded by
7.10 Doublet (d) 4H 7.8
to CHs) methyl
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5.20 Singlet (s) 1H -
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CHs) methyls
Exchangeabl
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Amine (-NH2) 1.8-2.0 Broad (br s) 2H - )
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Note: Coupling constants (J) in the aromatic region typically range from 7.8 to 8.5 Hz for ortho-

coupling. Variations in reported literature (e.g., 9.3 Hz) may arise from second-order effects in

the AA'BB' system.

3 2 13C NMR Data (101 MHz _CDCls)

Carbon

Environment Shift (8, ppm) Type Interpretation

C-Ar (Quaternary) 142.74 C_ipso Attached to Methine
C-Ar (Quaternary) 136.52 C_para Attached to Methyl
C-Ar (Methine) 129.21 CH Aromatic ring carbons
C-Ar (Methine) 126.82 CH Aromatic ring carbons
Methine (Aliphatic) 59.19 CH-NH:2 Alpha to amine
Methyl 21.12 CHs Tolyl methyl groups
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Mass Spectrometry (MS) Profile

The mass spectrum is dominated by alpha-cleavage, a hallmark of benzhydryl systems. The

stability of the resulting carbocation drives the fragmentation.
e Molecular lon (M*): m/z 211 (Weak to Moderate intensity)
e Base Peak: m/z 196 (Loss of methyl) OR m/z 105 (Methyltropylium ion).
o Key Fragmentation:
o M - NHz: Loss of amine radical is less common than C-C cleavage.

o Alpha-Cleavage: Cleavage of the bond between the central carbon and one aryl ring is
energetically unfavorable compared to the loss of H or NH2, but the formation of the 4-
methyltropylium ion (m/z 105) is the dominant diagnostic pathway.
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Figure 2: Predicted fragmentation pathway focusing on the stable aromatic cations.

Infrared (IR) Spectroscopy

While specific experimental IR peak lists are proprietary, the functional groups dictate the
following diagnostic absorbances. These values are used for Quality Control (QC) release

testing.
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Wavenumber

Functional Group Intensity Mode
(cm™)
) Primary amine doublet
N-H Stretch 3300 — 3400 Medium, Broad
(sym/asym)
C-H Stretch (Ar) 3000 - 3100 Weak Aromatic C-H
C-H Stretch (Alk) 2850 — 2960 Medium Methyl group C-H
] Aromatic ring
C=C Stretch 1500 - 1600 Variable ,
breathing
C-N Stretch 1180 - 1220 Medium C-N bond
) Scissoring (often
N-H Bend ~1600 Medium

overlaps C=C)

Experimental Protocol: Sample Preparation

To replicate the NMR data provided above, follow this standard operating procedure (SOP).

Reagents:

o Bis(4-methylphenyl)methanamine (Target analyte)

e Chloroform-d (CDCIs) with 0.03% TMS (Tetramethylsilane) as internal standard.

Procedure:

e Weighing: Accurately weigh 10-15 mg of the amine into a clean 1.5 mL vial.

e Solvation: Add 0.6 mL of CDCls.

e Homogenization: Vortex for 10 seconds. Ensure the solution is clear (no turbidity).

o Troubleshooting: If the sample is the hydrochloride salt, add 1 drop of NaOD/D20 or use
DMSO-ds instead, as the salt is insoluble in CDCls.
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e Acquisition: Transfer to a 5mm NMR tube. Acquire *H NMR with at least 16 scans and 13C
NMR with at least 512 scans to resolve the quaternary carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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